Cas no 898782-60-0 (Ethyl 4-oxo-4-2-(thiomorpholinomethyl)phenylbutyrate)

• Product Name: Ethyl 4-oxo-4-2-(thiomorpholinomethyl)phenylbutyrate
• CAS No: 898782-60-0
• MF: C₁₇H₂₃NO₃S
• MW: 321.434423685074
• MDL: MFCD03842795
• CID: 871052
• PubChem ID: 24725456
• Update Time: 2025-05-26

Ethyl 4-oxo-4-2-(thiomorpholinomethyl)phenylbutyrate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxo-4-[2-(thiomorpholin-4-ylmethyl)phenyl]butanoate
• ETHYL 4-OXO-4-[2-(THIOMORPHOLINOMETHYL)PHENYL]BUTYRATE
• AKOS016021149
• 898782-60-0
• DTXSID60643851
• ethyl4-oxo-4-[2-(thiomorpholinomethyl)phenyl]butyrate
• Ethyl 4-oxo-4-{2-[(thiomorpholin-4-yl)methyl]phenyl}butanoate
• MFCD03842795
• Ethyl 4-oxo-4-2-(thiomorpholinomethyl)phenylbutyrate

• MDL： MFCD03842795
• Inchi： 1S/C17H23NO3S/c1-2-21-17(20)8-7-16(19)15-6-4-3-5-14(15)13-18-9-11-22-12-10-18/h3-6H,2,7-13H2,1H3
• InChI Key： AUGJLHGRYYIFKT-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC=CC=2C(CCC(=O)OCC)=O)CC1

Computed Properties

• Exact Mass: 321.14000
• Monoisotopic Mass: 321.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 71.91000
• LogP: 2.69930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-oxo-4-2-(thiomorpholinomethyl)phenylbutyrate

Comprehensive Overview of Ethyl 4-oxo-4-[2-(thiomorpholinomethyl)phenyl]butyrate (CAS No. 898782-60-0)

Ethyl 4-oxo-4-[2-(thiomorpholinomethyl)phenyl]butyrate (CAS No. 898782-60-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its unique thiomorpholine and phenylbutyrate moieties, exhibits potential applications in drug development, particularly in targeting enzyme modulation and cellular signaling pathways. Its molecular structure combines a thiomorpholinomethyl group with a 4-oxobutanoate framework, making it a versatile intermediate for synthetic chemistry.

The compound's CAS No. 898782-60-0 is frequently searched in academic and industrial databases, reflecting its relevance in modern research. Recent trends highlight its exploration in neuroprotective agents and anti-inflammatory studies, aligning with growing interest in neurodegenerative diseases and chronic inflammation. Researchers are particularly intrigued by its potential to interact with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery due to their role in treating conditions like diabetes and cardiovascular disorders.

From a synthetic perspective, Ethyl 4-oxo-4-[2-(thiomorpholinomethyl)phenyl]butyrate is synthesized via multi-step organic reactions, often involving esterification and amine-aldehyde condensation. Its thiomorpholine component contributes to enhanced solubility and bioavailability, critical factors in pharmacokinetics. This aligns with the pharmaceutical industry's focus on improving drug delivery systems, a recurring theme in AI-driven drug design queries and high-throughput screening methodologies.

Environmental and safety profiles of CAS No. 898782-60-0 are also under scrutiny, as sustainable chemistry gains traction. Researchers are investigating greener synthesis routes, such as catalytic hydrogenation or microwave-assisted reactions, to reduce waste and energy consumption. These efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), frequently referenced in scientific literature and grant applications.

In analytical chemistry, advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are employed to characterize Ethyl 4-oxo-4-[2-(thiomorpholinomethyl)phenyl]butyrate. These methods ensure purity and structural integrity, addressing quality control challenges in large-scale production. The compound's chromatographic behavior and spectral fingerprints are well-documented, facilitating its identification in complex matrices.

Market-wise, the demand for CAS No. 898782-60-0 is rising, driven by its utility in preclinical studies and medicinal chemistry. Suppliers often highlight its compatibility with combinatorial chemistry libraries, a key feature for researchers exploring structure-activity relationships (SAR). This aligns with frequent search queries about small molecule inhibitors and scaffold diversification in drug discovery forums.

Future directions for Ethyl 4-oxo-4-[2-(thiomorpholinomethyl)phenyl]butyrate may include its integration into targeted therapy regimens, especially in oncology and immunology. Its pro-drug potential is another area of interest, as scientists seek to optimize metabolic stability and tissue penetration. These topics dominate discussions at conferences like the American Chemical Society (ACS) meetings, further cementing the compound's scientific relevance.